Cas no 1196152-83-6 (1-bromo-6-methoxyisoquinoline)

• Product Name: 1-bromo-6-methoxyisoquinoline
• CAS No: 1196152-83-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 2616529
• PubChem ID: 72212663
• Update Time: 2025-04-21

1-bromo-6-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-methoxyisoquinoline
• EN300-398088
• Isoquinoline, 1-bromo-6-methoxy-
• 1196152-83-6
• AB70054
• DTXSID301306951
• G65175
• MFCD13190248

• Inchi： 1S/C10H8BrNO/c1-13-8-2-3-9-7(6-8)4-5-12-10(9)11/h2-6H,1H3
• InChI Key： CDEUKMWYVZMNFN-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(=CC=2C=CN=1)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives